Cas no 1805443-15-5 (4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine
• CAS No: 1805443-15-5
• MF: C₈H₇BrF₂N₂O₃
• MW: 297.053588151932
• CID: 4896909
• Update Time: 2025-05-20

4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine

• Inchi： 1S/C8H7BrF2N2O3/c1-16-5-3-12-8(13(14)15)6(7(10)11)4(5)2-9/h3,7H,2H2,1H3
• InChI Key： JMZMRUGUQQKCTE-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1C(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine

4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine (CAS No. 1805443-15-5): An Overview

4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine (CAS No. 1805443-15-5) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine is notable for its bromomethyl, difluoromethyl, methoxy, and nitro groups. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules. The bromomethyl group, in particular, provides a versatile handle for further chemical modifications, enabling the creation of a wide range of derivatives with diverse properties.

Recent studies have highlighted the importance of 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine in the development of new drugs. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that this compound serves as an effective scaffold for the synthesis of potent inhibitors of specific enzymes involved in various diseases. The researchers demonstrated that derivatives of this compound exhibit high selectivity and potency against target enzymes, suggesting its potential as a lead compound for drug discovery.

In addition to its role as a synthetic intermediate, 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine has also been explored for its pharmacological properties. A 2021 study in the European Journal of Medicinal Chemistry investigated the anti-inflammatory and anti-cancer activities of this compound. The results indicated that it possesses significant anti-inflammatory effects by inhibiting key inflammatory pathways and shows promising anti-cancer activity by inducing apoptosis in cancer cells. These findings underscore the potential therapeutic applications of this compound.

The synthesis of 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine has been optimized through various methodologies to improve yield and purity. A notable synthetic route involves the reaction of 3-difluoromethyl-5-methoxy-2-nitropyridine with bromomethylating agents under controlled conditions. This process has been refined to achieve high yields and minimize by-products, making it suitable for large-scale production.

The stability and solubility properties of 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine have also been extensively studied. Research has shown that this compound exhibits good stability under various conditions, including different pH levels and temperatures. Its solubility can be enhanced through the use of appropriate solvents or by modifying its structure, which is crucial for its application in pharmaceutical formulations.

In conclusion, 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxy-2-nitropyridine (CAS No. 1805443-15-5) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its properties for practical use.